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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the structural classification of 2-butyldecanoic acid,
definitively answering whether it qualifies as a short-chain fatty acid (SCFA). As a Senior
Application Scientist, the following content is structured to deliver not just a classification, but a
comprehensive understanding of the underlying principles and their implications in research
and development.

Foundational Principles: The Classification of Fatty
Acids by Carbon Chain Length

The biological functions, metabolic pathways, and physical properties of fatty acids are
intrinsically linked to their molecular structure, primarily the length of their aliphatic carbon
chain. This has led to a well-established classification system that categorizes fatty acids into
four main groups. Understanding these categories is a prerequisite for the accurate
classification of any fatty acid.

o Short-Chain Fatty Acids (SCFASs): These are fatty acids with an aliphatic tail of fewer than six
carbon atoms.[1][2][3] The most common examples in human physiology are acetate (C2),
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propionate (C3), and butyrate (C4), which are primarily produced by the fermentation of
dietary fiber by the gut microbiota.[4][5]

o Medium-Chain Fatty Acids (MCFAs): MCFAs possess an aliphatic tail of 6 to 12 carbons.[5]
[6] Unlike long-chain fatty acids, they are absorbed directly into the portal vein during
digestion.[4]

e Long-Chain Fatty Acids (LCFAS): These are defined as fatty acids with aliphatic tails of 13 to
21 carbons.[4][5]

e Very Long-Chain Fatty Acids (VLCFAs): VLCFAs are fatty acids with aliphatic tails of 22 or
more carbons.[4][5]

The following table summarizes this classification system:

Fatty Acid Class Number of Carbon Atoms
Short-Chain Fatty Acid (SCFA) <6

Medium-Chain Fatty Acid (MCFA) 6-12

Long-Chain Fatty Acid (LCFA) 13-21

Very Long-Chain Fatty Acid (VLCFA) =22

Visualizing Fatty Acid Classification

To further illustrate this foundational concept, the following diagram outlines the decision-
making process for classifying a fatty acid based on its carbon number.

Start:
Determine Total Carbon Count (C)

<6 Cis 6-12 Cis13-21 =22
A4

Short-Chain Fatty Acid (SCFA) Medium-Chain Fatty Acid (MCFA) Long-Chain Fatty Acid (LCFA) Very Long-Chain Fatty Acid (VLCFA)
(C<6) (C=6-12) (C=13-21) (C=222)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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